4-{[(4-ethylphenyl)amino]carbonyl}isophthalic acid

• IUPAC Name: 4-[(4-ethylphenyl)carbamoyl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C17H15NO5/c1-2-10-3-6-12(7-4-10)18-15(19)13-8-5-11(16(20)21)9-14(13)17(22)23/h3-9H,2H2,1H3,(H,18,19)(H,20,21)(H,22,23)
• InChI Key: RIFRIYWFXVKLPG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)C(=O)O)C(=O)O
• Molecular Formula: C17H15NO5
• Molecular Weight: 313.30 g/mol

Description

4-{[(4-ethylphenyl)amino]carbonyl}isophthalic acid is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a derivative of isophthalic acid and is commonly referred to as EAPC acid. EAPC acid has been found to have potential applications in various fields of study, including materials science, biomedicine, and organic chemistry.

Mechanism of Action

The mechanism of action of EAPC acid is not fully understood. However, it has been found to have unique optical properties, including fluorescence and phosphorescence. These properties have been attributed to the presence of the carbonyl and amino groups in the molecule. EAPC acid has also been found to have the ability to coordinate with metal ions, which has potential applications in catalysis and materials science.
Biochemical and Physiological Effects
The biochemical and physiological effects of EAPC acid have not been extensively studied. However, it has been found to be non-toxic and biocompatible, making it a potential candidate for biomedical applications. EAPC acid has also been found to have antioxidant properties, which could have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

EAPC acid has several advantages for lab experiments. It is easy to synthesize and purify, and it has been found to be stable under various conditions. It also has unique optical properties, which make it a useful tool for imaging and sensing applications. However, EAPC acid has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of EAPC acid. One potential direction is the synthesis of new derivatives with improved properties, such as higher fluorescence quantum yields or increased metal ion coordination. Another direction is the development of new applications for EAPC acid, such as in the field of optoelectronics or as a biosensor. Finally, further studies are needed to fully understand the mechanism of action and potential biochemical and physiological effects of EAPC acid.

Synthesis Methods

The synthesis of EAPC acid involves a multi-step process that starts with the preparation of 4-ethylbenzenamine. This is followed by the preparation of 4-{[(4-ethylphenyl)amino]carbonyl}benzoic acid, which is then converted to EAPC acid through a reaction with thionyl chloride. The final product is obtained through purification and recrystallization. The synthesis method has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

EAPC acid has been found to have potential applications in various fields of study. In materials science, EAPC acid has been used as a building block for the synthesis of metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions. MOFs are porous materials that have potential applications in gas storage, separation, and catalysis. EAPC acid has also been used in the synthesis of luminescent materials and polymers.
In biomedicine, EAPC acid has been found to have potential applications as a fluorescent probe for imaging of cancer cells. It has also been used in the synthesis of drug delivery systems and as a building block for the synthesis of bioactive molecules.